Cas no 1804463-01-1 (4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid
• CAS No: 1804463-01-1
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4809808
• Update Time: 2025-07-21

4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-6-3(1-5(14)15)7(8(10)11)13-2-4(6)12/h2,8H,1H2,(H,14,15)
• InChI Key： FJTBVJKLTNGUAN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1Br)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid

Research Briefing on 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS: 1804463-01-1)

In recent years, the compound 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS: 1804463-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique halogen-substituted pyridine core, has shown promising potential as a versatile building block in medicinal chemistry and drug discovery. The presence of bromo, difluoromethyl, and iodo substituents, along with the acetic acid moiety, offers multiple sites for further functionalization, making it a valuable intermediate for the synthesis of biologically active molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the utility of 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid in the development of kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the compound, targeting the ATP-binding site of various kinases. The results demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression, with IC50 values in the nanomolar range. Notably, the difluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the kinase pocket.

Another significant application of this compound was highlighted in a 2024 ACS Chemical Biology publication, where it served as a key intermediate in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). The study reported that the iodine atom at the 5-position facilitated efficient cross-coupling reactions, enabling the attachment of E3 ligase-recruiting ligands. The resulting PROTAC molecules demonstrated selective degradation of target proteins in cellular models, showcasing the compound's potential in targeted protein degradation therapies.

From a synthetic chemistry perspective, recent advancements in the preparation of 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid have been reported. A 2023 Organic Process Research & Development article detailed an optimized, scalable synthesis route that improved yield and purity while reducing environmental impact. The new protocol employed greener solvents and catalytic systems, addressing some of the challenges associated with the multi-halogenated pyridine synthesis.

In the realm of analytical characterization, recent studies have focused on understanding the physicochemical properties of this compound. Nuclear magnetic resonance (NMR) and X-ray crystallography data have provided detailed structural insights, revealing interesting conformational features that may influence its reactivity and biological activity. These findings are particularly valuable for structure-based drug design applications.

Looking forward, researchers anticipate expanding the applications of 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid in various therapeutic areas. Ongoing investigations are exploring its use in the development of antiviral agents, particularly against RNA viruses, where the pyridine scaffold has shown historical relevance. Additionally, its potential in radiopharmaceutical development is being examined, leveraging the iodine atom for radioisotope incorporation.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS: 1804463-01-1) represents a multifaceted chemical entity with growing importance in pharmaceutical research. Its unique structural features and demonstrated utility in various drug discovery paradigms position it as a valuable tool for medicinal chemists. Continued research into its applications and derivatives will likely yield novel therapeutic candidates in the coming years.